1-Ethyl-3-[3-methyl-5-(trifluoromethyl)phenyl]thiourea

• IUPAC Name: 1-ethyl-3-[3-methyl-5-(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C11H13F3N2S/c1-3-15-10(17)16-9-5-7(2)4-8(6-9)11(12,13)14/h4-6H,3H2,1-2H3,(H2,15,16,17)
• InChI Key: JRWJUWIYSPBWIT-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NC1=CC(=CC(=C1)C(F)(F)F)C
• Molecular Formula: C11H13F3N2S
• Molecular Weight: 262.30 g/mol

Description

1-Ethyl-3-[3-methyl-5-(trifluoromethyl)phenyl]thiourea, also known as EF5, is a hypoxic cell marker that has been widely used in scientific research. Hypoxia is a condition in which there is a lack of oxygen in tissues, which can occur in tumors and other pathological conditions. EF5 is a useful tool for studying hypoxia in various biological systems.

Mechanism of Action

1-Ethyl-3-[3-methyl-5-(trifluoromethyl)phenyl]thiourea acts as a hypoxia marker by selectively binding to hypoxic cells and forming stable adducts with cellular macromolecules. This allows for the detection and quantification of hypoxic cells using various imaging and analytical techniques.
Biochemical and Physiological Effects:
1-Ethyl-3-[3-methyl-5-(trifluoromethyl)phenyl]thiourea has been shown to have minimal toxicity and does not interfere with cellular metabolism or signaling pathways. It is rapidly cleared from the body and does not accumulate in tissues.

Advantages and Limitations for Lab Experiments

1-Ethyl-3-[3-methyl-5-(trifluoromethyl)phenyl]thiourea is a highly specific and sensitive marker for hypoxic cells, making it a valuable tool for studying the hypoxic microenvironment of tumors and other biological systems. However, it does have some limitations, including the need for specialized imaging and analytical techniques and the potential for false positives due to non-specific binding.

Future Directions

There are several potential future directions for research involving 1-Ethyl-3-[3-methyl-5-(trifluoromethyl)phenyl]thiourea, including the development of new imaging and analytical techniques for detecting and quantifying hypoxic cells, the use of 1-Ethyl-3-[3-methyl-5-(trifluoromethyl)phenyl]thiourea in combination with other hypoxia markers for more accurate detection and characterization of hypoxic tumors, and the investigation of the role of hypoxia in various pathological conditions. Additionally, there is ongoing research into the development of new 1-Ethyl-3-[3-methyl-5-(trifluoromethyl)phenyl]thiourea analogs with improved properties for hypoxia imaging and detection.

Synthesis Methods

1-Ethyl-3-[3-methyl-5-(trifluoromethyl)phenyl]thiourea can be synthesized using a multi-step process that involves the reaction of 3-methyl-5-(trifluoromethyl)aniline with ethyl isothiocyanate. The resulting product is purified and characterized using various analytical techniques.

Scientific Research Applications

1-Ethyl-3-[3-methyl-5-(trifluoromethyl)phenyl]thiourea has been used in a wide range of scientific research applications, including cancer biology, neuroscience, and cardiovascular research. It is particularly useful for studying the hypoxic microenvironment of tumors and the effects of hypoxia on cellular metabolism and signaling pathways.